Cas no 111796-01-1 (3-amino-6-methoxy-2-Pyridineacetonitrile)
111796-01-1 structure
Product Name:3-amino-6-methoxy-2-Pyridineacetonitrile
CAS No:111796-01-1
MF:C8H9N3O
MW:163.176561117172
CID:1099123
PubChem ID:329762524
Update Time:2025-04-20
3-amino-6-methoxy-2-Pyridineacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-6-methoxy-2-Pyridineacetonitrile
- 2-(3-amino-6-methoxypyridin-2-yl)acetonitrile
- 3-AMino-6-Methoxypyridine-2-acetonitrile
- (3-Amino-6-methoxypyridin-2-yl)acetonitrile
- SB53782
- 111796-01-1
- DTXSID00554513
- 3-Amino-6-methoxypyridine-2-acetonitrile, 97%
-
- MDL: MFCD16621407
- Inchi: 1S/C8H9N3O/c1-12-8-3-2-6(10)7(11-8)4-5-9/h2-3H,4,10H2,1H3
- InChI Key: SZTYCWGEOJTSSS-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C(CC#N)=N1)N
Computed Properties
- Exact Mass: 163.074561919g/mol
- Monoisotopic Mass: 163.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 71.9Ų
Experimental Properties
- Melting Point: 110-115 °C
3-amino-6-methoxy-2-Pyridineacetonitrile Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H315-H318-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazardous Material transportation number:UN 2811 6.1 / PGIII
- WGK Germany:3
- Hazard Category Code: 22-37/38-41
- Safety Instruction: 26-39
-
Hazardous Material Identification:
3-amino-6-methoxy-2-Pyridineacetonitrile Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
111796-01-1 (3-amino-6-methoxy-2-Pyridineacetonitrile) Related Products
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